Cas no 882670-80-6 (6-bromo-N-2-(morpholin-4-yl)ethylquinazolin-2-amine)

• Product Name: 6-bromo-N-2-(morpholin-4-yl)ethylquinazolin-2-amine
• CAS No: 882670-80-6
• MF: C₁₄H₁₇BrN₄O
• MW: 337.214981794357
• CID: 5319478
• PubChem ID: 16086084
• Update Time: 2026-03-10

6-bromo-N-2-(morpholin-4-yl)ethylquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-N-[2-(4-morpholinyl)ethyl]-2-quinazolinamine
• 882670-80-6
• AKOS040724816
• 6-bromo-N-(2-morpholinoethyl)quinazolin-2-amine
• HHCYLXCWMOJFHU-UHFFFAOYSA-N
• SCHEMBL5488941
• F6754-8067
• 6-bromo-N-[2-(morpholin-4-yl)ethyl]quinazolin-2-amine
• 6-bromo-N-2-(morpholin-4-yl)ethylquinazolin-2-amine

• Inchi： 1S/C14H17BrN4O/c15-12-1-2-13-11(9-12)10-17-14(18-13)16-3-4-19-5-7-20-8-6-19/h1-2,9-10H,3-8H2,(H,16,17,18)
• InChI Key： HHCYLXCWMOJFHU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=NC(=N2)NCCN1CCOCC1

Computed Properties

• Exact Mass: 336.05857g/mol
• Monoisotopic Mass: 336.05857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.3Ų

Experimental Properties

• Density: 1.487±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 499.4±55.0 °C(Predicted)
• pka: 6.80±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6-bromo-N-2-(morpholin-4-yl)ethylquinazolin-2-amine

Introduction to 6-bromo-N-2-(morpholin-4-yl)ethylquinazolin-2-amine (CAS No. 882670-80-6)

6-bromo-N-2-(morpholin-4-yl)ethylquinazolin-2-amine, with the CAS number 882670-80-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the quinazoline class, which is known for its diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The presence of a bromine atom and a morpholine moiety in its structure contributes to its unique pharmacological profile, making it a promising candidate for various therapeutic applications.

The chemical structure of 6-bromo-N-2-(morpholin-4-yl)ethylquinazolin-2-amine is characterized by a quinazoline core with a bromine substituent at the 6-position and an N-substituted morpholine group attached to the 2-position. The bromine atom enhances the lipophilicity of the molecule, which can improve its cellular uptake and bioavailability. The morpholine moiety, on the other hand, imparts additional polarity and hydrogen-bonding capabilities, which are crucial for interactions with biological targets.

Recent studies have highlighted the potential of 6-bromo-N-2-(morpholin-4-yl)ethylquinazolin-2-amine as an anticancer agent. In vitro and in vivo experiments have demonstrated its ability to inhibit the growth of various cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells. By targeting these pathways, 6-bromo-N-2-(morpholin-4-yl)ethylquinazolin-2-amine can induce cell cycle arrest and apoptosis in cancer cells.

In addition to its anticancer properties, 6-bromo-N-2-(morpholin-4-yl)ethylquinazolin-2-amine has shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory effects in models of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate inflammatory cytokines and chemokines suggests its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 6-bromo-N-2-(morpholin-4-yl)ethylquinazolin-2-amine have also been studied extensively. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration. However, further optimization may be necessary to improve its pharmacokinetic profile for clinical use.

Toxicity studies have revealed that 6-bromo-N-2-(morpholin-4-yl)ethylquinazolin-2-amine is generally well-tolerated at therapeutic doses. However, like many small molecules with potent biological activity, it may exhibit off-target effects at higher concentrations. Therefore, careful dose-ranging studies are essential to determine the optimal therapeutic window.

In conclusion, 6-bromo-N-2-(morpholin-4-yl)ethylquinazolin-2-amine (CAS No. 882670-80-6) is a promising compound with a diverse range of biological activities. Its potential as an anticancer agent and anti-inflammatory drug makes it an attractive candidate for further development in drug discovery programs. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical applications.